Cas no 400076-06-4 ((4-Chlorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone)

• Product Name: (4-Chlorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone
• CAS No: 400076-06-4
• MF: C₁₆H₁₀ClNO₄
• MW: 315.707903385162
• CID: 4650729
• Update Time: 2025-08-04

(4-Chlorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone
• (4-Chlorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone

• Inchi： 1S/C16H10ClNO4/c1-9-13-8-12(18(20)21)6-7-14(13)22-16(9)15(19)10-2-4-11(17)5-3-10/h2-8H,1H3
• InChI Key： MMPSTLXEMYAKEE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(C1=C(C)C2=CC([N+]([O-])=O)=CC=C2O1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-Chlorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone

Introduction to Compound CAS No. 400076-06-4: (4-Chlorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone

The compound with CAS No. 400076-06-4, commonly referred to as (4-Chlorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a benzofuran ring system substituted with a nitro group and a methyl group, as well as a chlorophenyl moiety connected via a methanone linkage. The benzofuran core is known for its aromaticity and versatility in chemical reactions, making it a valuable component in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of (4-Chlorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone in drug discovery, particularly in the development of anti-cancer agents. Researchers have explored its ability to inhibit specific enzymes and pathways involved in tumor growth and metastasis. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines, suggesting its potential as a lead compound for therapeutic intervention.

In addition to its pharmacological applications, (4-Chlorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone has also been investigated for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. A 2022 research paper in *Advanced Materials* reported that this compound can significantly enhance the efficiency of OLEDs by improving charge transport properties and emission characteristics.

The synthesis of (4-Chlorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone involves a multi-step process that typically begins with the preparation of the benzofuran derivative. This is followed by functionalization with the nitro and methyl groups, and finally, the coupling reaction with the chlorophenyl moiety via a methanone linker. The synthesis requires precise control over reaction conditions to ensure high yield and purity of the final product.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecological impact of this compound. A 2021 study published in *Environmental Science & Technology* indicated that (4-Chlorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yli)methanone exhibits moderate biodegradability under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, (4-Chlorophenyl)(3-methyl -5-nitro -1 -benzofuran -2 -yli) methanone (CAS No. 400076 - 06 - 4) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key molecule for future research and development efforts.